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Compound of Interest

2-(2-Bromoethyl)-2-methyl-1,3-
Compound Name:
dioxolane

cat. No.: B1279730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-(2-
Bromoethyl)-2-methyl-1,3-dioxolane (CAS No. 37865-96-6). The information is intended to
support safe handling, storage, and use of this compound in a research and development
setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-(2-Bromoethyl)-2-methyl-1,3-
dioxolane is presented below. These properties are essential for understanding its behavior
under various laboratory conditions.
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Property Value Source(s)
Molecular Formula CeH11BroO:2 [1]
Molecular Weight 195.06 g/mol [1]
Appearance Liquid [2]
Boiling Point 74 °C at 14 mmHg [3]
Density 1.4+0.1 g/lcm3 [3]
Flash Point 80.3+11.7°C [3]
Refractive Index 1.465 [3]
Storage Temperature 2-8°C [4]

Hazard Identification and Classification

2-(2-Bromoethyl)-2-methyl-1,3-dioxolane is classified as a hazardous substance according

to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation 2A o
irritation
Flammable Liquids 4 H227: Combustible liquid

Signal Word: Warning[2][5]

Hazard Pictograms:

ls.alt text

Precautionary Statements:
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A comprehensive list of precautionary statements is provided in the table below.

Code Statement
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.
P264 Wash skin thoroughly after handling.[5]
P280 Wear protective gloves/ eye protection/ face
protection.[5]
P302 + P352 IF ON SKIN: Wash with plenty of water.[5]
If skin irritation occurs: Get medical advice/
P332 + P313

attention.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If eye irritation persists: Get medical advice/

P337 + P313 )
attention.[5]
Take off contaminated clothing and wash it
P362 + P364
before reuse.[5]
P403 + P235 Store in a well-ventilated place. Keep cool.
Dispose of contents/ container to an approved
P501

waste disposal plant.

Toxicological Information

Detailed toxicological data for 2-(2-Bromoethyl)-2-methyl-1,3-dioxolane is limited.[6]

However, data for the closely related compound, 2-(2-bromoethyl)-1,3-dioxolane, is available

and provides some insight into the potential toxicity.
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Metric Value Species Route Source

LD50 >300 mg/kg Rat Oral [7]

Experimental Protocols

Detailed experimental protocols for assessing skin and eye irritation are provided below. These

are based on internationally recognized OECD guidelines and are representative of the

methodologies used to determine the GHS classifications.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RHE) Test Method (OECD TG 439)

This test method evaluates the potential of a substance to cause skin irritation by assessing its

cytotoxicity on a reconstructed human epidermis model.

Experimental Workflow:

Tissue Preparation: Reconstructed human epidermis tissues are received and pre-incubated
in maintenance medium.

Test Substance Application: The test substance (10-20 pL for liquids or 10-20 mg for solids)
is applied topically to the tissue surface. A negative control (e.g., phosphate-buffered saline)
and a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

Exposure and Post-Incubation: The tissues are exposed to the test substance for a defined
period (e.g., 15-60 minutes) at 37°C. Following exposure, the tissues are thoroughly rinsed
and transferred to fresh medium for a post-incubation period (e.g., 42 hours).[8]

Viability Assessment (MTT Assay): Tissue viability is determined using the MTT ((3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)) assay. Tissues are incubated with
MTT solution, which is converted by viable cells into a blue formazan product.[8]

Data Analysis: The formazan is extracted, and the optical density is measured. The
percentage of viable cells in the test substance-treated tissues is calculated relative to the
negative control. A substance is identified as an irritant if the mean tissue viability is reduced
to < 50%.
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In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD TG 492)

This test method is used to identify chemicals that are not classified for serious eye damage or
eye irritation.

Experimental Workflow:

o Tissue Preparation: Reconstructed human cornea-like epithelium tissues are pre-incubated
in culture medium.

o Test Substance Application: A defined amount of the test substance (e.g., 50 pL for liquids) is
applied to the surface of the corneal tissue. Negative and positive controls are included.

o Exposure and Post-Exposure Incubation: Tissues are exposed for a set duration (e.g., 30
minutes for liquids), followed by a rinsing step and a post-exposure incubation period (e.g., 2
hours).[9]

¢ Viability Assessment (MTT Assay): Similar to the skin irritation test, cell viability is quantified
using the MTT assay.

o Data Analysis: A chemical is identified as not requiring classification for eye irritation or
serious eye damage if the mean tissue viability is > 60% relative to the negative control.[10]

Accidental Release and First Aid Measures
Chemical Spill Response Workflow

The following diagram outlines the logical steps for responding to a chemical spill of 2-(2-
Bromoethyl)-2-methyl-1,3-dioxolane.
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Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

'y

Evacuate Immediate Area Alert Supervisor and
(If necessary) Safety Personnel

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Follow lab protocol)

Dispose of Waste
(In designated hazardous waste container)

Decontaminate Area
and Equipment

Complete Spill Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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